![molecular formula C24H29NO6 B2676645 1-(3,5-Dimethyl-2-oxocyclohexyl)-2-(2,6-dioxopiperidin-4-yl)ethyl 3-oxo-3-phenylpropanoate CAS No. 1472612-39-7](/img/structure/B2676645.png)
1-(3,5-Dimethyl-2-oxocyclohexyl)-2-(2,6-dioxopiperidin-4-yl)ethyl 3-oxo-3-phenylpropanoate
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Description
1-(3,5-Dimethyl-2-oxocyclohexyl)-2-(2,6-dioxopiperidin-4-yl)ethyl 3-oxo-3-phenylpropanoate is a useful research compound. Its molecular formula is C24H29NO6 and its molecular weight is 427.497. The purity is usually 95%.
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Scientific Research Applications
Insights from Structurally Related Compounds
Crystal Structure Analysis and Potential Inhibitory Activities
- Studies on quinoxalines derivatives, similar in complexity to the compound , have provided insights into their crystal structures and potential as inhibitors for specific enzymes like c-Jun N-terminal kinases (JNK1). These derivatives were characterized using various analytical methods, including NMR and single crystal X-ray diffraction studies, highlighting the structural intricacies and interactions within the crystal lattice. Such research can guide the development of new drugs or materials with specific biological or physical properties (Abad et al., 2020).
Antimicrobial Activity and Molecular Docking
- Research on novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying the sulfonamide moiety, which share structural motifs with the target compound, has demonstrated significant antimicrobial activity. These compounds were synthesized and evaluated against a range of Gram-positive and Gram-negative bacteria, as well as fungi. Their synthesis and activity highlight the potential for similar compounds to serve as the basis for developing new antimicrobial agents (Ghorab et al., 2017).
Asymmetric Organocatalytic Approaches
- The asymmetric organocatalytic [3+2] annulation of compounds related to the target molecule has been explored, leading to products with moderate yield and low enantiomeric purity. Such studies are crucial in the field of organic chemistry, offering pathways to synthesize optically active compounds which can be valuable in pharmaceuticals and materials science (Reitel et al., 2018).
Marine-Derived Fungal Compounds
- Investigation into compounds isolated from marine-derived fungi, similar in structural complexity to the target molecule, has led to the discovery of new molecules with unique structural features. These studies not only expand the chemical space of natural products but also provide insights into the potential biological activities these new compounds may possess, including antibacterial properties (Cheng et al., 2018).
Properties
IUPAC Name |
[1-(3,5-dimethyl-2-oxocyclohexyl)-2-(2,6-dioxopiperidin-4-yl)ethyl] 3-oxo-3-phenylpropanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29NO6/c1-14-8-15(2)24(30)18(9-14)20(10-16-11-21(27)25-22(28)12-16)31-23(29)13-19(26)17-6-4-3-5-7-17/h3-7,14-16,18,20H,8-13H2,1-2H3,(H,25,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCMABKOQTPATAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(C(=O)C(C1)C(CC2CC(=O)NC(=O)C2)OC(=O)CC(=O)C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.